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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vanadium hexacarbonyl, V(CO)₆, is a unique and highly reactive 17-electron, paramagnetic

metal carbonyl.[1][2] Its electron-deficient nature makes it susceptible to reactions with a wide

array of Lewis bases, leading to a rich and diverse chemistry. Understanding these reactions is

crucial for harnessing the potential of vanadium-based compounds in various applications,

including catalysis and materials science. This technical guide provides an in-depth exploration

of the core reactivity of vanadium carbonyl with Lewis bases, focusing on substitution,

disproportionation, and redox reactions. Detailed experimental protocols, quantitative data, and

visual representations of reaction pathways are presented to serve as a comprehensive

resource for researchers in the field.

Core Reaction Pathways
The interaction of vanadium carbonyl with Lewis bases (L) primarily follows three main

pathways: substitution, disproportionation, and reduction. The preferred pathway is highly
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dependent on the nature of the Lewis base, the reaction conditions, and the stoichiometry of

the reactants.

Substitution Reactions
Vanadium carbonyl readily undergoes substitution reactions with various Lewis bases,

particularly phosphines and phosphites, where one or more carbonyl ligands are replaced.[3]

These reactions proceed via an associative mechanism, which is characteristic of 17-electron

metal carbonyl radicals. The reaction rate is significantly influenced by the steric and electronic

properties of the incoming Lewis base.[3]

The general scheme for monosubstitution is as follows: V(CO)₆ + L → V(CO)₅L + CO

Further substitution to form disubstituted complexes, V(CO)₄L₂, can also occur, particularly with

smaller phosphine or phosphite ligands.[3]

A general procedure for the synthesis of V(CO)₅L, where L is a phosphine or phosphite, can be

adapted from studies on the kinetics of these reactions.[3]

Materials:

Vanadium hexacarbonyl, V(CO)₆

Phosphine or phosphite ligand (e.g., P(n-Bu)₃, P(OMe)₃)

Hexane (anhydrous and deoxygenated)

Schlenk line apparatus

IR spectrometer

Procedure:

In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve a known

concentration of V(CO)₆ in hexane.

Add a stoichiometric amount or a slight excess of the phosphine or phosphite ligand to the

solution.
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Stir the reaction mixture at room temperature or slightly below.

Monitor the progress of the reaction by infrared spectroscopy, observing the disappearance

of the V(CO)₆ carbonyl stretching band and the appearance of new bands corresponding to

the V(CO)₅L product.

Upon completion, the product can be isolated by removing the solvent under vacuum.

Further purification may be achieved by crystallization at low temperatures.

Characterization: The products are typically characterized by Fourier-transform infrared (FTIR)

spectroscopy to observe the carbonyl stretching frequencies, which are indicative of the

substitution.

The substitution of CO in V(CO)₆ by various phosphine and phosphite ligands follows a

second-order rate law: Rate = k[V(CO)₆][L]. The activation parameters for these reactions

support an associative mechanism.[4]

Ligand (L) k (M⁻¹s⁻¹) at 25°C ΔH‡ (kcal/mol) ΔS‡ (cal/mol·K)

P(n-Bu)₃ - 7.6 ± 0.4 -25.2 ± 1.7

P(OMe)₃ - 10.9 ± 0.2 -22.6 ± 0.8

PPh₃ 0.25 10.0 ± 0.4 -27.8 ± 1.6

Data sourced from Shi et al., 1983.[3][4]

Disproportionation Reactions
With certain Lewis bases, particularly hard nitrogen and oxygen donors, vanadium carbonyl
undergoes disproportionation.[5] This reaction involves the formation of a cationic vanadium

species coordinated by the Lewis base and the anionic hexacarbonylvanadate(1-), [V(CO)₆]⁻.

[5][6]

The overall disproportionation reaction is: 3V(CO)₆ + 6L → [V(L)₆]²⁺ + 2[V(CO)₆]⁻ + 6CO[5]

This reaction proceeds through a complex mechanism involving an isocarbonyl-bridged

intermediate.[5][6] The rate-determining step is believed to be the initial substitution of a CO
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ligand by the Lewis base.

The following is a generalized protocol for the disproportionation of V(CO)₆ induced by a Lewis

base like pyridine.[5]

Materials:

Vanadium hexacarbonyl, V(CO)₆

Pyridine (anhydrous and deoxygenated)

Dichloromethane (anhydrous and deoxygenated)

Hexane (anhydrous and deoxygenated)

Schlenk line apparatus

FTIR spectrometer

Procedure:

Prepare a solution of V(CO)₆ in a mixture of dichloromethane and hexane in a Schlenk flask

under an inert atmosphere.

Add an excess of pyridine to the solution.

Stir the reaction mixture at room temperature.

The reaction can be monitored by FTIR spectroscopy, observing the formation of the

[V(CO)₆]⁻ anion (characterized by a strong IR band around 1860 cm⁻¹).

The product, [V(py)₆][V(CO)₆]₂, will precipitate from the solution as a solid.

The solid can be collected by filtration, washed with hexane, and dried under vacuum.[5]

The disproportionation of V(CO)₆ with various Lewis bases follows a second-order rate law.[5]
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Lewis Base (L) Solvent k (M⁻¹s⁻¹) at 25°C

Pyridine CH₂Cl₂-Hexane 1.3 x 10⁻¹

Acetonitrile CH₂Cl₂-Hexane 1.1 x 10⁻³

Tetrahydrofuran CH₂Cl₂-Hexane 4.0 x 10⁻⁴

Diethyl ether CH₂Cl₂-Hexane 1.0 x 10⁻⁵

Data sourced from Richmond et al., 1984.[5]

Reduction Reactions
A primary reaction of V(CO)₆ is its reduction to the 18-electron monoanion, [V(CO)₆]⁻.[2] This

can be achieved through reaction with various reducing agents or by the disproportionation

reaction with Lewis bases as described above. The hexacarbonylvanadate(1-) anion is a stable

species and serves as a versatile precursor for the synthesis of other vanadium carbonyl
derivatives.[1][2]

Experimental Workflow Overview
The study of the reactivity of vanadium carbonyl with Lewis bases typically follows a

standardized workflow, from synthesis to characterization and kinetic analysis.

Conclusion
The reactivity of vanadium carbonyl with Lewis bases is a rich and multifaceted area of

inorganic chemistry. The 17-electron configuration of V(CO)₆ drives its diverse reactions,

leading to substitution, disproportionation, or reduction products depending on the nature of the

Lewis base. This guide provides a foundational understanding of these processes, supported

by quantitative data and detailed experimental considerations. For researchers and

professionals, a thorough grasp of these fundamental reactions is essential for the rational

design of new vanadium-based catalysts and materials. The provided protocols and data serve

as a starting point for further investigation and application of vanadium carbonyl chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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